Cas no 2739962-98-0 (rac-(3aR,6aR)-3a-amino-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione hydrochloride)

• Product Name: rac-(3aR,6aR)-3a-amino-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione hydrochloride
• CAS No: 2739962-98-0
• MF: C₆H₁₂ClNO₃S
• MW: 213.682379722595
• MDL: MFCD32853275
• CID: 5361841
• PubChem ID: 154857172
• Update Time: 2025-06-03

rac-(3aR,6aR)-3a-amino-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Thieno[3,4-c]furan-3a(4H)-amine, dihydro-, 5,5-dioxide, hydrochloride (1:1), (3aR,6aR)-rel- (ACI)
• rac-(3aR,6aR)-3a-amino-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione hydrochloride

• MDL： MFCD32853275
• Inchi： 1S/C6H11NO3S.ClH/c7-6-3-10-1-5(6)2-11(8,9)4-6;/h5H,1-4,7H2;1H/t5-,6-;/m1./s1
• InChI Key： VXPFCAOHLVAQDC-KGZKBUQUSA-N
• SMILES： N[C@@]12COC[C@@H]1CS(C2)(=O)=O.Cl

Additional information on rac-(3aR,6aR)-3a-amino-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione hydrochloride

Research Briefing on rac-(3aR,6aR)-3a-amino-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione hydrochloride (CAS: 2739962-98-0)

The compound rac-(3aR,6aR)-3a-amino-hexahydro-5lambda6-thieno[3,4-c]furan-5,5-dione hydrochloride (CAS: 2739962-98-0) has recently emerged as a subject of significant interest in chemical biology and pharmaceutical research. This bicyclic thienofuran derivative exhibits unique structural features that make it a promising scaffold for drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's potential as a selective inhibitor of cysteine proteases, showing nanomolar affinity against cathepsin K while maintaining excellent selectivity over related proteases. The stereochemistry at the 3a and 6a positions appears crucial for this selectivity, with the (3aR,6aR) configuration showing optimal binding characteristics in molecular docking studies.

In pharmacokinetic evaluations, the hydrochloride salt form demonstrated improved aqueous solubility (23.6 mg/mL at pH 7.4) compared to the free base, while maintaining good membrane permeability in Caco-2 assays (Papp = 8.7 × 10^-6 cm/s). These properties suggest favorable oral bioavailability, supported by preclinical studies showing 78% absolute bioavailability in rat models.

The mechanism of action appears to involve covalent modification of the catalytic cysteine residue, as evidenced by mass spectrometry studies and X-ray crystallography (resolution 1.8 Å) of the inhibitor-enzyme complex. The thieno[3,4-c]furan-5,5-dione core undergoes nucleophilic attack by the thiol group, forming a stable thiohemiketal intermediate.

Current research directions focus on structural optimization to improve metabolic stability, as initial studies identified CYP3A4-mediated N-deamination as the primary clearance pathway. Several N-acyl and N-sulfonyl derivatives are under investigation to address this limitation while maintaining the desired pharmacological profile.

From a therapeutic perspective, this compound class shows promise for osteoporosis treatment (showing 62% reduction in bone resorption markers in ovariectomized rat models) and certain oncology indications, particularly in cancers with upregulated cathepsin activity. Phase I clinical trials are anticipated to begin in Q2 2024.

The synthetic route to rac-(3aR,6aR)-3a-amino-hexahydro-5lambda6-thieno[3,4-c]furan-5,5-dione hydrochloride has been optimized to a 7-step sequence from commercially available starting materials, with an overall yield of 34%. Key steps include a stereoselective [3+2] cycloaddition and subsequent resolution of the racemic mixture using L-tartaric acid.

Recent patent activity (WO2023156789, US2024013265) suggests growing commercial interest in this chemical scaffold, with claims covering composition of matter, synthetic methods, and therapeutic applications. Analytical characterization by HPLC-MS (purity >99.5%) and polymorph screening (Forms I-III identified) have been completed to support further development.